Cas no 110043-85-1 (Cyclopenta[c]pentalene-2-carboxylicacid, 1,3a,4,5,5a,6,7,8-octahydro-1,3a,6-trimethyl-8-oxo-, (1S,3aS,5aS,6R,8aS)-)

Cyclopenta[c]pentalene-2-carboxylicacid, 1,3a,4,5,5a,6,7,8-octahydro-1,3a,6-trimethyl-8-oxo-, (1S,3aS,5aS,6R,8aS)- structure
110043-85-1 structure
Product Name:Cyclopenta[c]pentalene-2-carboxylicacid, 1,3a,4,5,5a,6,7,8-octahydro-1,3a,6-trimethyl-8-oxo-, (1S,3aS,5aS,6R,8aS)-
CAS No:110043-85-1
MF:C15H20O3
MW:248.317504882813
CID:192026
PubChem ID:146028432
Update Time:2025-04-19

Cyclopenta[c]pentalene-2-carboxylicacid, 1,3a,4,5,5a,6,7,8-octahydro-1,3a,6-trimethyl-8-oxo-, (1S,3aS,5aS,6R,8aS)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopenta[c]pentalene-2-carboxylicacid, 1,3a,4,5,5a,6,7,8-octahydro-1,3a,6-trimethyl-8-oxo-, (1S,3aS,5aS,6R,8aS)-
    • Cyclopenta[c]pentalene-2-carboxylicacid, 1,3a,4,5,5a,6,7,8-octahydro-1,3a,6-trimethyl-8-oxo-, ...
    • suberogorgin
    • (1S,3aS,5aS,6R)-1,3a,6-trimethyl-8-oxo-1,3a,4,5,5a,6,7,8-octahydrocyclopenta[c]pentalene-2-carboxylic acid
    • Cyclopenta(c)pentalene-2-carboxylic acid, 1,3a,4,5,5a,6,7,8-octahydro-1,3a,6-trimethyl-8-oxo-, (1S-(1alpha,3abeta,5aalpha,6alpha,8aR*))-
    • Sodium suberogorgin
    • 110043-85-1
    • (2S,5S,8S,9R)-2,5,9-trimethyl-11-oxotricyclo[6.3.0.01,5]undec-3-ene-3-carboxylic acid
    • Inchi: 1S/C15H20O3/c1-8-6-12(16)15-9(2)10(13(17)18)7-14(15,3)5-4-11(8)15/h7-9,11H,4-6H2,1-3H3,(H,17,18)/t8-,9?,11+,14+,15?/m1/s1
    • InChI Key: LFKSRWRSZVCLFJ-FGEJMIOVSA-N
    • SMILES: O=C1C[C@@H](C)[C@@H]2CC[C@@]3(C)C=C(C(=O)O)C(C)C231

Computed Properties

  • Exact Mass: 248.141245
  • Monoisotopic Mass: 248.141245
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.19
  • Boiling Point: 401.8°Cat760mmHg
  • Flash Point: 210.9°C
  • Refractive Index: 1.558
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